N-[1H-Indol-3-YL-acetyl]glycine acid
N-[1H-Indol-3-YL-acetyl]glycine acid
N-(indol-3-ylacetyl)glycine is an N-acylglycine in which the N-acyl group is specified as indol-3-ylacetyl. It is a N-acylglycine and an indoleacetic acid amide conjugate.
Brand Name:
Vulcanchem
CAS No.:
13113-08-1
VCID:
VC0041844
InChI:
InChI=1S/C12H12N2O3/c15-11(14-7-12(16)17)5-8-6-13-10-4-2-1-3-9(8)10/h1-4,6,13H,5,7H2,(H,14,15)(H,16,17)
SMILES:
C1=CC=C2C(=C1)C(=CN2)CC(=O)NCC(=O)O
Molecular Formula:
C12H12N2O3
Molecular Weight:
232.23 g/mol
N-[1H-Indol-3-YL-acetyl]glycine acid
CAS No.: 13113-08-1
Reference Standards
VCID: VC0041844
Molecular Formula: C12H12N2O3
Molecular Weight: 232.23 g/mol
![N-[1H-Indol-3-YL-acetyl]glycine acid - 13113-08-1](/images/no_structure.jpg)
| CAS No. | 13113-08-1 |
|---|---|
| Product Name | N-[1H-Indol-3-YL-acetyl]glycine acid |
| Molecular Formula | C12H12N2O3 |
| Molecular Weight | 232.23 g/mol |
| IUPAC Name | 2-[[2-(1H-indol-3-yl)acetyl]amino]acetic acid |
| Standard InChI | InChI=1S/C12H12N2O3/c15-11(14-7-12(16)17)5-8-6-13-10-4-2-1-3-9(8)10/h1-4,6,13H,5,7H2,(H,14,15)(H,16,17) |
| Standard InChIKey | YDXXLJMIHMIOIF-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CC(=O)NCC(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CC(=O)NCC(=O)O |
| Description | N-(indol-3-ylacetyl)glycine is an N-acylglycine in which the N-acyl group is specified as indol-3-ylacetyl. It is a N-acylglycine and an indoleacetic acid amide conjugate. |
| Synonyms | N-[2-(1H-Indol-3-yl)acetyl]glycine; N-(1H-Indol-3-ylacetyl)glycine; Indole-3-acetylglycine |
| PubChem Compound | 446640 |
| Last Modified | Nov 11 2021 |
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